![molecular formula C15H17ClN2O4 B6636112 [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate](/img/structure/B6636112.png)
[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate
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Overview
Description
[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate, also known as CAPA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases. This compound has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
In drug discovery, this compound has been used as a scaffold for the development of new drugs targeting various diseases. The unique structure of this compound allows for the modification of its functional groups, making it a versatile compound for drug development. This compound has also been studied for its potential as a molecular probe for the study of protein-protein interactions.
In material science, this compound has been used as a building block for the synthesis of new materials with unique properties. This compound-based materials have been shown to have excellent mechanical and thermal properties, making them suitable for various applications in the fields of electronics, aerospace, and energy storage.
Mechanism of Action
The mechanism of action of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. These inhibitory effects of this compound on enzymes and signaling pathways are thought to contribute to its anti-inflammatory, analgesic, and anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. This compound has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells.
In vivo studies have shown that this compound has potent anti-inflammatory and analgesic properties, as it reduces inflammation and pain in various animal models of inflammatory diseases. This compound has also been shown to inhibit tumor growth and metastasis in animal models of cancer.
Advantages and Limitations for Lab Experiments
[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has several advantages for lab experiments, including its high purity, stability, and versatility. This compound can be easily modified to produce derivatives with different functional groups, making it a useful compound for drug development and material science. However, the limitations of this compound include its potential toxicity and limited solubility in aqueous solutions, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate, including the development of new drugs targeting inflammatory diseases and cancer, the synthesis of new materials with unique properties, and the study of protein-protein interactions. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate involves the reaction of 4-(2-chloroacetyl)piperazine-1-carboxylic acid with acetic anhydride in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been optimized to produce high yields of this compound with excellent purity, making it suitable for large-scale production.
properties
IUPAC Name |
[3-[4-(2-chloroacetyl)piperazine-1-carbonyl]phenyl] acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O4/c1-11(19)22-13-4-2-3-12(9-13)15(21)18-7-5-17(6-8-18)14(20)10-16/h2-4,9H,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQCPUTAYHXUGCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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